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Compound of Interest

2-(2-Ethoxy-4-
Compound Name:
formylphenoxy)acetic acid

Cat. No.: B109489

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a summary of publicly available safety information for 2-(2-
Ethoxy-4-formylphenoxy)acetic acid (CAS No. 51264-76-7). It is intended for informational
purposes for research and development professionals and is not a substitute for a
manufacturer-provided Safety Data Sheet (SDS). Always consult the original SDS from your
supplier before handling this chemical.

Chemical Identification

This section provides the basic identifiers for 2-(2-Ethoxy-4-formylphenoxy)acetic acid.

Identifier Value

Chemical Name 2-(2-Ethoxy-4-formylphenoxy)acetic acid
CAS Number 51264-76-7

Molecular Formula C11H1205

Molecular Weight 224.21 g/mol

Hazard Identification and Classification
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Based on available GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) data, this substance is classified as follows.[1]

GHS Classification Category Hazard Statement

Skin Irritation Not specified H315: Causes skin irritation
o - H319: Causes serious eye

Eye Irritation Not specified

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory Not specified

tract irritation)

H335: May cause respiratory
irritation

GHS Pictogram:
e alt text
Signal Word: Warning[1]

Precautionary Statements:[1]

Code Statement
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

A comprehensive GHS classification is not available in the public domain. The information

presented is based on limited data from chemical suppliers.

GHS Hazard Classification Workflow

The following diagram illustrates the general process for classifying a chemical substance

according to GHS guidelines.
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Caption: Generalized GHS Hazard Classification Workflow.

Physical and Chemical Properties

Detailed physical and chemical property data for 2-(2-Ethoxy-4-formylphenoxy)acetic acid
are not readily available in the public domain. The table below reflects this lack of information.
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Property Value

Appearance Data not available
Odor Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Flash Point Data not available
Density Data not available

Toxicological Information

No quantitative toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%), for 2-(2-Ethoxy-4-formylphenoxy)acetic acid has been found in publicly
available literature or safety data sheets.
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Toxicological Endpoint

Value

Acute Oral Toxicity (LD50)

Data not available

Acute Dermal Toxicity (LD50)

Data not available

Acute Inhalation Toxicity (LC50)

Data not available

Skin Corrosion/Irritation

Causes skin irritation

Serious Eye Damage/Irritation

Causes serious eye irritation

Respiratory or Skin Sensitization

Data not available

Germ Cell Mutagenicity

Data not available

Carcinogenicity

Data not available

Reproductive Toxicity

Data not available

Specific Target Organ Toxicity - Single Exposure

May cause respiratory irritation

Specific Target Organ Toxicity - Repeated

Exposure

Data not available

Aspiration Hazard

Data not available

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of 2-(2-Ethoxy-4-

formylphenoxy)acetic acid are not described in the publicly available safety data sheets.

Standard OECD (Organisation for Economic Co-operation and Development) guidelines for

testing of chemicals would typically be followed for determining the toxicological endpoints

listed above.

Exposure Controls and Personal Protection

As this material is intended for research and development use only, appropriate exposure

controls and personal protective equipment (PPE) should be used in a laboratory setting.[2]

Engineering Controls:
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e Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

PPE Type Recommendation

Eye/Face Protection Safety glasses with side-shields or goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection
Lab coat.

) ) If dusts or aerosols are generated, use a
Respiratory Protection ]
NIOSH-approved respirator.

Personal Protective Equipment (PPE) Selection Logic

The following diagram outlines the decision-making process for selecting appropriate PPE
when handling this chemical.
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Handling 2-(2-Ethoxy-4-formylphenoxy)acetic acid
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Caption: Recommended PPE Selection Workflow.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.[2]
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Exposure Route First Aid Measures

Move victim to fresh air. If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration.

i Immediately remove contaminated clothing.
Skin Contact i
Wash off with soap and plenty of water.

Eye Contact Rinse with pure water for at least 15 minutes.

Rinse mouth with water. Do not induce vomiting.
Ingestion Never give anything by mouth to an

unconscious person.

Handling and Storage

Handling:

¢ Avoid contact with skin and eyes.

e Avoid formation of dust and aerosols.

e Provide appropriate exhaust ventilation at places where dust is formed.
Storage:

o Store in a cool, dry, and well-ventilated place.

o Keep container tightly closed.

Stability and Reactivity

¢ Reactivity: No data available.
o Chemical Stability: Stable under recommended storage conditions.
» Possibility of Hazardous Reactions: No data available.

e Conditions to Avoid: No data available.
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e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Carbon oxides.
Ecological and Disposal Considerations
» Ecological Information: No data available.

» Disposal: Dispose of this chemical in accordance with federal, state, and local regulations.
Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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